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Compound of Interest

Compound Name: Isopropyl butyrate

Cat. No.: B1217352 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isopropyl butyrate (also known as isopropyl butanoate) is an organic compound classified as

an ester, formed from the condensation of butanoic acid and isopropanol.[1] Its chemical

formula is C₇H₁₄O₂.[1] This colorless liquid possesses a characteristic sweet, fruity aroma

reminiscent of pineapple and ripe fruit, which leads to its use as a flavoring and fragrance

agent.[1][2] In a research and development context, particularly in drug development,

understanding the physical properties of a molecule like isopropyl butyrate is crucial. These

properties dictate its behavior as a solvent, its potential for membrane permeation, and the

conditions required for its purification and handling.[1] This guide provides a comprehensive

overview of the core physical properties of isopropyl butyrate, detailed experimental

methodologies for their determination, and logical workflows to aid in laboratory applications.

General and Chemical Properties
Below is a summary of the fundamental identifiers and chemical properties of isopropyl
butyrate.
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Property Value Source(s)

IUPAC Name propan-2-yl butanoate [3]

Synonyms
Isopropyl butanoate, Butyric

acid, isopropyl ester
[3][4]

CAS Number 638-11-9 [3]

Molecular Formula C₇H₁₄O₂ [3]

Molecular Weight 130.18 g/mol [3]

Appearance Colorless, clear liquid [1][3]

Odor Sweet, fruity, pineapple-like [1][2]

Quantitative Physical Properties
The following tables summarize the key experimentally determined and estimated physical

properties of isopropyl butyrate, compiled from various chemical databases.

Thermal Properties
Thermal properties such as boiling and melting points are critical for distillation, purification,

and determining the physical state of the substance under various conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-butyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-butyrate
https://www.chemeo.com/cid/23-798-1/Isopropyl-butyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-butyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-butyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-butyrate
https://www.smolecule.com/products/s596666
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-butyrate
https://www.smolecule.com/products/s596666
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1394201.htm
https://www.benchchem.com/product/b1217352?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Conditions Source(s)

Boiling Point 130-131 °C @ 760 mmHg [3][5]

130.5 °C [1]

130 °C

Melting Point -95.2 °C (estimate) [1][2]

Flash Point 30 °C (86 °F)
Tag Closed Cup

(TCC)
[1][5]

29 °C

Enthalpy of

Vaporization
39.94 kJ/mol (Joback method) [1]

Optical and Density Properties
Refractive index and density are important for substance identification and purity assessment.

Property Value Conditions Source(s)

Density 0.863 - 0.869 g/mL @ 20 °C [3]

0.859 g/mL @ 25 °C [1][2]

Specific Gravity 0.860 - 0.862 @ 20 °C [5]

0.86 @ 20/20 °C [1]

Refractive Index (n_D) 1.390 - 1.396 @ 20 °C [3]

1.393 - 1.395 @ 20 °C [5]

1.393 @ 20 °C [2]

Solubility and Partitioning
Solubility data is fundamental for applications involving extractions, formulations, and

understanding biological interactions. The octanol-water partition coefficient (LogP) provides

insight into the lipophilicity of the compound.
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Property Value Conditions Source(s)

Water Solubility
Very slightly soluble;

Insoluble
[3][5]

1.56 g/L
(Temperature not

stated)
[2]

Solubility in other

Solvents

Soluble in alcohol and

oils
[3]

LogP (o/w) 1.738 - 2.12 [1]

2.158 (estimate) [5]

Vapor Properties
Vapor pressure and density are important for safety considerations, especially regarding

flammability and ventilation.

Property Value Conditions Source(s)

Vapor Pressure 9.684 mmHg @ 25 °C (estimate) [5]

6 mmHg @ 20 °C [2]

Vapor Density 4.4 (Air = 1) [5]

Note on Viscosity:Comprehensive quantitative data for the dynamic viscosity of isopropyl
butyrate is notably absent from major chemical databases and literature sources.[1] This

represents a gap in the full physical characterization of the compound.

Experimental Protocols
The determination of the physical properties of an ester like isopropyl butyrate involves its

initial synthesis and purification, followed by specific analytical procedures.

Synthesis via Fischer Esterification
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Isopropyl butyrate is typically synthesized by the Fischer esterification reaction, which

involves reacting butanoic acid with isopropanol in the presence of a strong acid catalyst, such

as sulfuric acid.[6][7]

Reaction Setup: Equimolar amounts (or a slight excess of the less expensive reactant) of

butanoic acid and isopropanol are combined in a round-bottom flask.[7][8] A catalytic amount

(typically 5-10% of the total volume) of concentrated sulfuric acid is added slowly while

swirling.[6][8]

Driving Equilibrium: The reaction is an equilibrium process.[6] To drive the reaction towards

the product, one of the products (water) can be removed as it is formed, often using a Dean-

Stark apparatus, or an excess of one reactant can be used.[7][9]

Heating: The mixture is heated to reflux (approximately 60-65°C in a warm water bath is

often sufficient) for a specified period (e.g., 10 minutes to an hour) to allow the reaction to

proceed towards equilibrium.[6][7]

Isolation and Purification
After the reaction, the crude ester must be isolated from the excess reactants, catalyst, and

byproducts.

Neutralization: The reaction mixture is cooled and then washed with a weak base, such as

5% sodium bicarbonate solution, to neutralize the sulfuric acid catalyst and any unreacted

butanoic acid.[7]

Extraction: The ester is extracted from the aqueous layer using a separatory funnel. Since

the ester is insoluble in water, it will form a distinct organic layer.[7][8]

Drying: The collected organic layer is washed with a saturated sodium chloride solution

(brine) to remove the bulk of the dissolved water and then dried over an anhydrous drying

agent like sodium sulfate or magnesium sulfate.[7]

Distillation: The final purification is achieved by distillation.[7] Simple or fractional distillation

is used to separate the pure ester from any remaining alcohol or other impurities based on

differences in boiling points.[7] The boiling point of the pure substance is recorded during this

process.
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Measurement of Physical Properties
Boiling Point: The boiling point is accurately measured during the final distillation step. It is

the temperature at which the vapor pressure of the liquid equals the surrounding

atmospheric pressure, recorded as a stable temperature plateau during the collection of the

pure distillate.[7]

Density and Specific Gravity: Density is measured by accurately weighing a precise volume

of the purified liquid using a pycnometer or a digital density meter at a controlled temperature

(e.g., 20°C or 25°C).[1]

Refractive Index: A few drops of the pure ester are placed on the prism of a refractometer

(e.g., an Abbé refractometer). The refractive index is read directly from the instrument at a

specified temperature, typically 20°C, using the sodium D-line (589 nm) as the light source.

[1]

Solubility: Qualitative solubility is determined by adding a small amount of isopropyl
butyrate to various solvents (water, ethanol, oils) and observing miscibility.[3][8] Quantitative

solubility can be determined by creating a saturated solution and measuring its concentration

via techniques like gas chromatography.

Visualized Workflows
The following diagrams illustrate the key chemical and experimental processes related to

isopropyl butyrate.

Butanoic Acid
(CH₃CH₂CH₂COOH)

H₂SO₄

(Acid Catalyst)
Isopropanol

((CH₃)₂CHOH)

Isopropyl Butyrate
(CH₃CH₂CH₂COO-CH(CH₃)₂)

Water
(H₂O)

 Reflux 

Click to download full resolution via product page

Caption: Fischer esterification of isopropyl butyrate from its parent acid and alcohol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.csub.edu/chemistry/_files/Lab12_Ester.pdf
https://www.smolecule.com/products/s596666
https://www.smolecule.com/products/s596666
https://www.benchchem.com/product/b1217352?utm_src=pdf-body
https://www.benchchem.com/product/b1217352?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-butyrate
https://www.scribd.com/document/90352839/Practical-4
https://www.benchchem.com/product/b1217352?utm_src=pdf-body
https://www.benchchem.com/product/b1217352?utm_src=pdf-body-img
https://www.benchchem.com/product/b1217352?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis & Purification

Physical Property Analysis
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Caption: General workflow for the synthesis, purification, and physical analysis of isopropyl
butyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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